Cas no 1042690-36-7 (3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride)

• Product Name: 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride
• CAS No: 1042690-36-7
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• MDL: MFCD28024770
• CID: 4569383
• Update Time: 2025-10-30

3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride

• MDL： MFCD28024770
• Inchi： 1S/C9H13N3O.ClH/c1-2-7(10-5-1)9-11-8(12-13-9)6-3-4-6;/h6-7,10H,1-5H2;1H/t7-;/m0./s1
• InChI Key： VZRQNJBEPNAJCE-FJXQXJEOSA-N
• SMILES： C1(C2CC2)=NOC([C@H]2NCCC2)=N1.Cl

Additional information on 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride

Introduction to 3-Cyclopropyl-5-[(2S)-2-Pyrrolidinyl]-1,2,4-Oxadiazole Hydrochloride (CAS No. 1042690-36-7)

3-Cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride (CAS No. 1042690-36-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride consists of a cyclopropyl group attached to an oxadiazole ring, which is further substituted with a pyrrolidine moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule. The cyclopropyl group is known for its ability to modulate the conformational flexibility of the molecule, while the pyrrolidine moiety contributes to the compound's overall hydrophilicity and lipophilicity balance.

Recent studies have highlighted the potential of 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can significantly reduce inflammation and pain in animal models of arthritis and neuropathic pain. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, as well as the modulation of pain signaling pathways.

The pharmacokinetic profile of 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound is metabolized primarily by hepatic enzymes, with a moderate half-life that allows for once-daily dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its therapeutic benefits and potential side effects.

The development of 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride as a therapeutic agent is part of a broader effort to discover novel drugs for treating complex diseases. The unique combination of structural features and pharmacological properties makes this compound an attractive candidate for further investigation. Ongoing research aims to optimize its chemical structure through structure-activity relationship (SAR) studies and to explore its potential in combination therapies with other drugs.

In conclusion, 3-cyclopropyl-5-[(2S)-2-pyrrolidinyl]-1,2,4-oxadiazole hydrochloride (CAS No. 1042690-36-7) represents a promising lead compound in the field of medicinal chemistry. Its potential applications in neurodegenerative diseases, inflammation, and pain management highlight its significance as a target for drug development. Continued research and clinical trials will be crucial in determining its full therapeutic potential and ensuring its safe and effective use in clinical practice.